Cas no 57560-99-3 (1-2-(4-Chlorophenyl)-1,3-Thiazol-5-Yl-1-Ethanone)

1-2-(4-Chlorophenyl)-1,3-Thiazol-5-Yl-1-Ethanone structure
57560-99-3 structure
Product Name:1-2-(4-Chlorophenyl)-1,3-Thiazol-5-Yl-1-Ethanone
CAS No:57560-99-3
MF:C11H8ClNOS
MW:237.705320358276
MDL:MFCD07698595
CID:367566
PubChem ID:7062288
Update Time:2025-04-19

1-2-(4-Chlorophenyl)-1,3-Thiazol-5-Yl-1-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2-(4-Chlorophenyl)thiazol-5-yl)ethanone
    • 1-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]-1-ethanone
    • 1-[2-(4-CHLOROPHENYL)-1,3-THIAZOL-5-YL]ETHANONE
    • Ethanone,1-[2-(4-chlorophenyl)-5-thiazolyl]-
    • 1-[2-(4-chlorophenyl)thiazol-5-yl]ethanone
    • 5-Acetyl-2-(p-chlorphenyl)thiazol
    • chlorophenylthiazolylethanone
    • SCHEMBL608332
    • MFCD07698595
    • J-502878
    • 1-[2-(4-chloro-phenyl)-thiazol-5-yl]ethanone
    • 1-[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]ethan-1-one
    • FT-0680494
    • CAEMSQJRTZSWLF-UHFFFAOYSA-N
    • 57560-99-3
    • DTXSID20427674
    • AKOS005070711
    • 6D-079
    • A869647
    • CS-0326946
    • 1-(2-(4-Chlorophenyl)thiazol-5-yl)ethan-1-one
    • 1-2-(4-Chlorophenyl)-1,3-Thiazol-5-Yl-1-Ethanone
    • MDL： MFCD07698595
    • Inchi： 1S/C11H8ClNOS/c1-7(14)10-6-13-11(15-10)8-2-4-9(12)5-3-8/h2-6H,1H3
    • InChI Key： CAEMSQJRTZSWLF-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)C1=NC=C(C(C)=O)S1

Computed Properties

  • Exact Mass: 237.00200
  • Monoisotopic Mass: 237.0015127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Melting Point: 150-152°
  • PSA: 58.20000
  • LogP: 3.66610

1-2-(4-Chlorophenyl)-1,3-Thiazol-5-Yl-1-Ethanone Security Information

  • Hazard Statement： Harmful
  • HazardClass：IRRITANT

1-2-(4-Chlorophenyl)-1,3-Thiazol-5-Yl-1-Ethanone Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

1-2-(4-Chlorophenyl)-1,3-Thiazol-5-Yl-1-Ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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 57560-99-3 95%
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Apollo Scientific
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OR3196-5g
1-[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]ethanone
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Chemenu
CM275237-5g
1-(2-(4-Chlorophenyl)thiazol-5-yl)ethanone
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TRC
C995530-50mg
1-[2-(4-Chlorophenyl)-1,3-Thiazol-5-Yl]-1-Ethanone
 57560-99-3
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 $ 50.00 2022-06-06
TRC
C995530-100mg
1-[2-(4-Chlorophenyl)-1,3-Thiazol-5-Yl]-1-Ethanone
 57560-99-3
100mg
 $ 65.00 2022-06-06
TRC
C995530-500mg
1-[2-(4-Chlorophenyl)-1,3-Thiazol-5-Yl]-1-Ethanone
 57560-99-3
500mg
 $ 185.00 2022-06-06
abcr
AB245592-1 g
1-[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]-1-ethanone, 95%; .
 57560-99-3 95%
1g
 €260.30 2023-04-27
abcr
AB245592-5 g
1-[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]-1-ethanone, 95%; .
 57560-99-3 95%
5g
 €696.70 2023-04-27

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